(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone

• IUPAC Name: (4-methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone
• InChI: InChI=1S/C14H21NO3/c1-9-10(2)18-11(3)13(9)14(16)15-7-5-12(17-4)6-8-15/h12H,5-8H2,1-4H3
• InChI Key: OVAHPARAZVSISL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1C(=O)N2CCC(CC2)OC)C)C
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone, also known as MPTM, is a chemical compound that has gained attention in the scientific community due to its potential use in research applications. MPTM is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Scientific Research Applications

(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been used in various research applications, including as a ligand for the study of nicotinic acetylcholine receptors. It has also been used as a starting material for the synthesis of other compounds, such as MPTP analogs. (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been reported to have potential as a therapeutic agent for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been reported to act as a nicotinic acetylcholine receptor agonist, with a higher affinity for alpha4beta2 receptors. It has also been reported to have an effect on dopamine release, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been reported to have various biochemical and physiological effects, including the modulation of nicotinic acetylcholine receptors and dopamine release. It has also been reported to have neuroprotective effects and may have potential as a therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone in lab experiments is its high purity and yield. It has also been reported to have a high affinity for alpha4beta2 nicotinic acetylcholine receptors, which makes it a useful ligand for the study of these receptors. However, one limitation of using (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone. One direction is the further exploration of its potential therapeutic effects for the treatment of neurodegenerative diseases. Another direction is the development of new analogs of (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone with improved pharmacological properties. Additionally, the study of (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone's mechanism of action and its effects on other neurotransmitter systems may provide further insight into its potential therapeutic applications.

Synthesis Methods

(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been synthesized using various methods, including the reaction of 4-methoxypiperidine with 2,4,5-trimethylfuran-3-carboxylic acid, followed by the addition of thionyl chloride and triethylamine. Another method involves the reaction of 4-methoxypiperidine with 2,4,5-trimethylfuran-3-carbaldehyde, followed by the addition of sodium borohydride. Both methods have been reported to yield (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone in high purity and yield.